Cas no 77285-09-7 (Ac-ser(tbu)-oh)

• Product Name: Ac-ser(tbu)-oh
• CAS No: 77285-09-7
• MF: C₉H₁₇NO₄
• MW: 203.23558306694
• MDL: MFCD00236770
• CID: 549275
• PubChem ID: 7019612
• Update Time: 2025-06-07

Ac-ser(tbu)-oh Chemical and Physical Properties

Names and Identifiers

• L-Serine,N-acetyl-O-(1,1-dimethylethyl)-
• (2S)-2-acetamido-3-[(2-methylpropan-2-yl)oxy]propanoic acid
• Ac-L-Ser(tBu)-OH
• AC-SER(TBU)-OH
• ACETYL-O-T-BUTYL-L-SERINE
• AC-SERINE(TBU)-OH
• AmbotzAAA1904
• L-Serine,N-acetyl-O-(1,1-dimethylethyl)
• N-ACETYL-O-T-BUTYL-L-SERINE
• N-ACETYL-O-TERT-BUTYL-L-SERINE
• AG-H-08898
• DTXSID10427143
• Ac-Ser(tBu)-OH, AldrichCPR
• (2S)-3-(TERT-BUTOXY)-2-ACETAMIDOPROPANOIC ACID
• N-Acetyl-O-(tert-butyl)-L-serine
• CS-0208963
• MFCD00236770
• SCHEMBL9725956
• (S)-2-Acetamido-3-(tert-butoxy)propanoic acid
• AKOS025289407
• AS-64767
• Acetyl-O-tert-butyl-L-serine
• CHEMBL1221836
• D95783
• EN300-2166979
• 77285-09-7
• N-Acetyl-O-(1,1-dimethylethyl)-L-serine
• Ac-ser(tbu)-oh

• MDL： MFCD00236770
• Inchi： 1S/C9H17NO4/c1-6(11)10-7(8(12)13)5-14-9(2,3)4/h7H,5H2,1-4H3,(H,10,11)(H,12,13)/t7-/m0/s1
• InChI Key： COMGVZVKADFEPL-ZETCQYMHSA-N
• SMILES： O(C[C@@H](C(=O)O)NC(C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 203.11600
• Monoisotopic Mass: 203.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.101±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (73 g/l) (25 º C),
• PSA: 75.63000
• LogP: 0.78170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ac-ser(tbu)-oh

Comprehensive Overview of Ac-ser(tbu)-oh (CAS No. 77285-09-7): Properties, Applications, and Industry Insights

In the rapidly evolving field of peptide synthesis and pharmaceutical research, Ac-ser(tbu)-oh (CAS No. 77285-09-7) has emerged as a critical building block for advanced drug development. This protected amino acid derivative, featuring an acetyl (Ac) group and a tert-butyl (tBu) protecting group, is widely recognized for its stability and versatility in solid-phase peptide synthesis (SPPS). Researchers and manufacturers increasingly seek high-purity Ac-ser(tbu)-oh to ensure optimal yields in complex peptide sequences, particularly for therapeutic applications like diabetes treatments and immunomodulators.

The molecular structure of CAS No. 77285-09-7 incorporates strategic protective groups that prevent unwanted side reactions during coupling steps. This makes it indispensable for synthesizing Serine-containing peptides, where precise stereochemistry is paramount. Recent studies highlight its role in developing GPCR-targeted drugs and bioconjugation platforms, aligning with trending topics such as personalized medicine and ADC (Antibody-Drug Conjugate) technology. As demand grows for custom peptide synthesis services, understanding the nuances of Ac-ser(tbu)-oh handling—such as optimal storage conditions (-20°C under nitrogen) and compatibility with Fmoc/tBu SPPS protocols—becomes essential.

From an industrial perspective, 77285-09-7 exemplifies the intersection of green chemistry and peptide manufacturing. Leading suppliers now emphasize solvent-free purification methods and continuous flow synthesis to reduce environmental impact—a response to growing searches for “sustainable peptide reagents” and “eco-friendly protecting groups”. Analytical data for Ac-ser(tbu)-oh (typically ≥98% HPLC purity) is rigorously validated through NMR, mass spectrometry, and chiral HPLC, addressing frequent queries about quality control in amino acid derivatives.

The application spectrum of CAS 77285-09-7 extends beyond traditional pharmaceuticals. It’s gaining traction in cosmeceutical peptides (e.g., anti-aging serums) and nutraceutical research, particularly in studies exploring bioactive peptide supplements. This aligns with Google Trends data showing rising interest in “peptide-based skincare” and “oral bioavailability enhancement”. Notably, the tert-butyloxycarbonyl (Boc) alternative protection strategy is often compared with tBu in forum discussions, making this a relevant keyword cluster for SEO optimization.

For researchers troubleshooting synthesis issues, Ac-ser(tbu)-oh presents specific advantages: its moderate lipophilicity (LogP ~1.2) improves solubility in common SPPS solvents like DMF, while the acetyl capping prevents racemization—a frequent pain point flagged in searches for “peptide coupling side reactions”. Technical bulletins increasingly address its use in automated peptide synthesizers and compatibility with microwave-assisted peptide synthesis (MAPS), reflecting industry shifts toward high-throughput platforms.

Regulatory compliance remains a key consideration for 77285-09-7 procurement. Certificates of Analysis (CoA) must document residual solvent levels per ICH Q3C guidelines and heavy metal content—topics frequently searched alongside “pharmaceutical-grade amino acids”. The compound’s EC Number (not classified as hazardous) and REACH registration status further support its adoption in EU and US markets, where cGMP peptide intermediates are in high demand.

Emerging trends suggest Ac-ser(tbu)-oh will play a pivotal role in next-generation peptide-drug conjugates and cell-penetrating peptides (CPPs). Its structural features enable innovative prodrug strategies, particularly in targeted cancer therapies—a hot topic generating searches for “tumor-homing peptides”. As peptide therapeutics market projections exceed $50 billion by 2028 (Grand View Research), the importance of reliable Serine derivatives like CAS No. 77285-09-7 will only intensify.